Cas no 518065-43-5 (4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline)
4-(5-Methyl-4H-1,2,4-triazol-3-yl)aniline is a heterocyclic aromatic compound featuring a triazole ring substituted with a methyl group and an aniline moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both the triazole and aniline functional groups allows for versatile derivatization, enabling applications in drug discovery and material science. Its stability under standard conditions and compatibility with common organic reactions enhance its utility in multi-step synthetic pathways. The compound is particularly useful in the development of biologically active molecules due to its potential to interact with various enzymatic targets.
518065-43-5 structure
Product Name:4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline
CAS No:518065-43-5
MF:C9H10N4
MW:174.20250082016
MDL:MFCD06738891
CID:935890
PubChem ID:28065267
Update Time:2025-06-08
4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-methyl-4h-[1,2,4]triazol-3-yl)-phenylamine
- 4-(5-methyl-1H-1,2,4-triazol-3-yl)aniline
- 4-(5-methyl-2H-1,2,4-triazol-3-yl)benzenamine
- 4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline(SALTDATA: FREE)
- 4-(3-methyl-1H-1,2,4-triazol-5-yl)aniline
- Ambcb4102983
- CTK4J4902
- CTK7D7221
- MolPort-007-996-656
- SureCN4711144
- SureCN7119605
- 4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline
- CS-0453207
- SY180144
- EN300-60682
- AKOS002684303
- AKOS022474084
- 4-(5-methyl-4h-[1,2,4]triazol-3-yl)phenylamine
- 4-(5-Methyl-4H-[1,2,4]triazol-3-yl)-phenylamine, AldrichCPR
- 518065-43-5
- BS-37943
- CCG-344349
- BBCYWHMUTPKZKJ-UHFFFAOYSA-N
- AKOS010531274
- AT12346
- SCHEMBL4711144
- A828794
- MFCD06738891
- DTXSID90651040
- 4-(3-methyl-4H-1,2,4-triazol-5-yl)aniline
- AB28119
- Z969560678
-
- MDL: MFCD06738891
- Inchi: 1S/C9H10N4/c1-6-11-9(13-12-6)7-2-4-8(10)5-3-7/h2-5H,10H2,1H3,(H,11,12,13)
- InChI Key: BBCYWHMUTPKZKJ-UHFFFAOYSA-N
- SMILES: N1=C(C)NN=C1C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 174.09100
- Monoisotopic Mass: 174.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.6A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 179-181 °C
- Boiling Point: 433.8±47.0 °C at 760 mmHg
- Flash Point: 246.1±16.5 °C
- Refractive Index: 1.652
- PSA: 67.59000
- LogP: 1.94350
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449037729-1g |
4-(5-Methyl-4H-1,2,4-triazol-3-yl)aniline |
518065-43-5 | 95% | 1g |
$154.50 | 2023-09-01 | |
| Alichem | A449037729-5g |
4-(5-Methyl-4H-1,2,4-triazol-3-yl)aniline |
518065-43-5 | 95% | 5g |
$489.50 | 2023-09-01 | |
| TRC | M331660-50mg |
4-(5-Methyl-4H-[1,2,4]triazol-3-yl)phenylamine |
518065-43-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M331660-100mg |
4-(5-Methyl-4H-[1,2,4]triazol-3-yl)phenylamine |
518065-43-5 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M331660-500mg |
4-(5-Methyl-4H-[1,2,4]triazol-3-yl)phenylamine |
518065-43-5 | 500mg |
$ 135.00 | 2022-06-03 | ||
| abcr | AB218881-1 g |
4-(5-Methyl-4H-1,2,4-triazol-3-yl)aniline; 95% |
518065-43-5 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB218881-5 g |
4-(5-Methyl-4H-1,2,4-triazol-3-yl)aniline; 95% |
518065-43-5 | 5 g |
€317.50 | 2023-07-20 | ||
| abcr | AB218881-10 g |
4-(5-Methyl-4H-1,2,4-triazol-3-yl)aniline; 95% |
518065-43-5 | 10 g |
€480.10 | 2023-07-20 | ||
| Chemenu | CM184145-1g |
4-(5-Methyl-4H-[1,2,4]triazol-3-yl)-phenylamine |
518065-43-5 | 95% | 1g |
$233 | 2023-03-07 | |
| eNovation Chemicals LLC | Y1254725-5g |
4-(5-METHYL-4H-[1,2,4]TRIAZOL-3-YL)-PHENYLAMINE |
518065-43-5 | 95% | 5g |
$315 | 2024-06-06 |
4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
518065-43-5 (4-(5-methyl-4H-1,2,4-triazol-3-yl)aniline) Related Products
- 915921-65-2(3-(5-Ethyl-4H-1,2,4-triazol-3-yl)aniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent